Cas no 2172278-69-0 (1-bromo-1-nitro-4-(propan-2-yl)cyclohexane)

• Product Name: 1-bromo-1-nitro-4-(propan-2-yl)cyclohexane
• CAS No: 2172278-69-0
• MF: C₉H₁₆BrNO₂
• MW: 250.132842063904
• CID: 6596009
• PubChem ID: 165571458
• Update Time: 2025-06-08

1-bromo-1-nitro-4-(propan-2-yl)cyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-bromo-1-nitro-4-(propan-2-yl)cyclohexane
• 2172278-69-0
• EN300-1615913

• Inchi： 1S/C9H16BrNO2/c1-7(2)8-3-5-9(10,6-4-8)11(12)13/h7-8H,3-6H2,1-2H3
• InChI Key： QVPQGGGDEGDVMY-UHFFFAOYSA-N
• SMILES： BrC1(CCC(C(C)C)CC1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 249.03644g/mol
• Monoisotopic Mass: 249.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 192
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 45.8Ų

Additional information on 1-bromo-1-nitro-4-(propan-2-yl)cyclohexane

Recent Advances in the Study of 1-Bromo-1-nitro-4-(propan-2-yl)cyclohexane (CAS: 2172278-69-0) in Chemical and Biomedical Research

The compound 1-bromo-1-nitro-4-(propan-2-yl)cyclohexane (CAS: 2172278-69-0) has recently garnered significant attention in the field of chemical and biomedical research due to its unique structural properties and potential applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, characterization, and potential biomedical applications. The compound's distinctive bromo-nitro-cyclohexane framework, combined with the isopropyl substituent, makes it a promising candidate for various chemical transformations and biological studies.

Recent studies have explored the synthetic pathways for 1-bromo-1-nitro-4-(propan-2-yl)cyclohexane, highlighting its efficient preparation through nitration and bromination reactions of the corresponding cyclohexane derivatives. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm the compound's structure and purity. These synthetic and analytical advancements have paved the way for further investigations into its reactivity and potential utility in medicinal chemistry.

In the biomedical realm, preliminary studies suggest that 1-bromo-1-nitro-4-(propan-2-yl)cyclohexane exhibits notable biological activity, particularly as an antimicrobial and anticancer agent. Its mechanism of action appears to involve the generation of reactive nitrogen species, which can induce oxidative stress in microbial and cancer cells. However, further in vitro and in vivo studies are required to fully elucidate its pharmacological profile and therapeutic potential.

Despite these promising findings, challenges remain in optimizing the compound's stability and bioavailability. Researchers are actively exploring formulation strategies, such as encapsulation in nanocarriers, to enhance its delivery and efficacy. Additionally, computational modeling studies are being conducted to predict its interactions with biological targets and to guide the design of derivatives with improved properties.

In conclusion, 1-bromo-1-nitro-4-(propan-2-yl)cyclohexane represents a compelling area of research with significant implications for both chemical synthesis and biomedical applications. Continued interdisciplinary efforts will be essential to unlock its full potential and translate these findings into practical solutions for healthcare and industry.